Cas no 1922144-72-6 (1-(2-cyclopropylphenyl)cyclohexylmethanamine)

1-(2-Cyclopropylphenyl)cyclohexylmethanamine is a structurally unique amine derivative featuring a cyclohexylmethanamine core substituted with a 2-cyclopropylphenyl group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for the synthesis of bioactive molecules. The cyclopropyl and cyclohexyl moieties contribute to its conformational rigidity, which may enhance binding affinity and selectivity in target interactions. Its well-defined stereochemistry and synthetic accessibility make it suitable for structure-activity relationship (SAR) studies. The compound’s stability and purity profile further support its utility in exploratory drug development and biochemical applications.
1-(2-cyclopropylphenyl)cyclohexylmethanamine structure
1922144-72-6 structure
Product Name:1-(2-cyclopropylphenyl)cyclohexylmethanamine
CAS No:1922144-72-6
MF:C16H23N
MW:229.36052441597
CID:5837369
PubChem ID:165609936
Update Time:2025-06-13

1-(2-cyclopropylphenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-cyclopropylphenyl)cyclohexylmethanamine
    • 1922144-72-6
    • EN300-1741312
    • [1-(2-cyclopropylphenyl)cyclohexyl]methanamine
    • Inchi: 1S/C16H23N/c17-12-16(10-4-1-5-11-16)15-7-3-2-6-14(15)13-8-9-13/h2-3,6-7,13H,1,4-5,8-12,17H2
    • InChI Key: NDTFLVAUWJDCFH-UHFFFAOYSA-N
    • SMILES: NCC1(C2=CC=CC=C2C2CC2)CCCCC1

Computed Properties

  • Exact Mass: 229.183049738g/mol
  • Monoisotopic Mass: 229.183049738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26Ų

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Additional information on 1-(2-cyclopropylphenyl)cyclohexylmethanamine

Comprehensive Overview of 1-(2-cyclopropylphenyl)cyclohexylmethanamine (CAS No. 1922144-72-6): Properties, Applications, and Research Insights

The compound 1-(2-cyclopropylphenyl)cyclohexylmethanamine (CAS No. 1922144-72-6) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This bicyclic amine derivative, characterized by its cyclopropylphenyl and cyclohexylmethanamine moieties, offers a versatile scaffold for drug discovery and chemical synthesis. Researchers are increasingly exploring its role as a building block for novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting compounds.

From a structural perspective, 1-(2-cyclopropylphenyl)cyclohexylmethanamine combines the conformational rigidity of a cyclohexyl ring with the steric and electronic effects of a cyclopropyl substituent. This unique combination has been shown to influence molecular recognition properties in biological systems, making it a valuable intermediate for medicinal chemistry projects. Recent studies have focused on its potential as a precursor for GPCR-targeting compounds, with particular interest in its ability to modulate neurotransmitter systems.

The synthesis of 1922144-72-6 typically involves multi-step organic transformations, with key steps including the formation of the cyclopropylphenyl moiety and subsequent introduction of the methanamine functionality. Advanced purification techniques such as preparative HPLC are often employed to obtain high-purity material suitable for research applications. Analytical characterization by NMR, mass spectrometry, and X-ray crystallography has confirmed the compound's structural integrity and provided insights into its three-dimensional conformation.

In the context of current research trends, 1-(2-cyclopropylphenyl)cyclohexylmethanamine has been investigated for its potential in addressing several health-related challenges. These include its possible role in developing treatments for neurological disorders, where its ability to cross the blood-brain barrier is of particular interest. The compound's structural features align with current pharmaceutical industry priorities for CNS-penetrant molecules, making it a subject of ongoing research in academic and industrial laboratories worldwide.

From a material science perspective, the cyclohexylmethanamine core of this compound has shown promise in the development of advanced polymers and liquid crystals. The constrained geometry imparted by the cyclopropyl group can influence material properties such as thermal stability and optical characteristics. Recent patent literature reveals growing interest in these applications, particularly in the field of high-performance materials for electronic devices.

The safety profile and handling requirements for CAS 1922144-72-6 are important considerations for researchers. While comprehensive toxicological data may be limited due to its status as a research chemical, standard precautions for handling amine compounds should be observed. Proper personal protective equipment and ventilation are recommended when working with this material in laboratory settings.

Looking to the future, 1-(2-cyclopropylphenyl)cyclohexylmethanamine represents an exciting area of exploration at the intersection of chemistry and biology. Its structural complexity and potential for diverse functionalization make it a compelling subject for further study. As research continues to uncover new applications for this compound, its importance in both pharmaceutical development and materials science is likely to grow significantly in the coming years.

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